Cas no 113366-43-1 (5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid)

5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid structure
113366-43-1 structure
Product Name:5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid
CAS No:113366-43-1
MF:C11H9NO2S
MW:219.259661436081
MDL:MFCD09881002
CID:1201100
PubChem ID:13835304
Update Time:2025-08-05

5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylic acid, 5-methyl-2-phenyl-
    • 5-methyl-2-phenyl-4-Thiazolecarboxylic acid
    • 5-Methyl-2-phenyl-thiazole-4-carboxylic acid
    • 5-methyl-2-phenyl-1,3-thiazole-4-carboxylic acid
    • 5-methyl-2-phenylthiazole-4-carboxylicacid
    • G32068
    • 113366-43-1
    • MFCD09881002
    • CS-0250410
    • Z1495932619
    • 5-methyl-2-phenylthiazole-4-carboxylic acid
    • AS-6411
    • STL303263
    • AKOS016389596
    • DA-37127
    • SDQFOJCLVJKFPG-UHFFFAOYSA-N
    • 5-methyl-2-phenyl-1,3-thiazole-4-carboxylic-acid
    • EN300-5071838
    • SCHEMBL3995172
    • 5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid
    • MDL: MFCD09881002
    • Inchi: 1S/C11H9NO2S/c1-7-9(11(13)14)12-10(15-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14)
    • InChI Key: SDQFOJCLVJKFPG-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C(=O)O)N=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 219.03547
  • Monoisotopic Mass: 219.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 424.0±37.0 °C at 760 mmHg
  • Flash Point: 210.3±26.5 °C
  • PSA: 50.19
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid Security Information

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